Dibenzyl ether Dibenzyl ether Thermolysis of dibenzyl ether in water was studied to probe into volatiles obtained from the reaction of coal in supercritical water. Diffusion coefficients of dibenzyl ether at infinite dilution in CO2 and ethanol mixtures has been measured.
Benzyl ether is a plasticizer for nitrocellulose and a solvent in perfumery.
Dibenzyl ether is a flavor and fragrance volatile used in the food and fragrance industry.
Dibenzyl ether is a colorless liquid with a mild odor.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 103-50-4
VCID: VC21023384
InChI: InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES: C1=CC=C(C=C1)COCC2=CC=CC=C2
Molecular Formula: C14H14O
Molecular Weight: 198.26 g/mol

Dibenzyl ether

CAS No.: 103-50-4

Cat. No.: VC21023384

Molecular Formula: C14H14O

Molecular Weight: 198.26 g/mol

* For research use only. Not for human or veterinary use.

Dibenzyl ether - 103-50-4

Specification

Description Thermolysis of dibenzyl ether in water was studied to probe into volatiles obtained from the reaction of coal in supercritical water. Diffusion coefficients of dibenzyl ether at infinite dilution in CO2 and ethanol mixtures has been measured.
Benzyl ether is a plasticizer for nitrocellulose and a solvent in perfumery.
Dibenzyl ether is a flavor and fragrance volatile used in the food and fragrance industry.
Dibenzyl ether is a colorless liquid with a mild odor.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
CAS No. 103-50-4
Molecular Formula C14H14O
Molecular Weight 198.26 g/mol
IUPAC Name phenylmethoxymethylbenzene
Standard InChI InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
Standard InChI Key MHDVGSVTJDSBDK-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)COCC2=CC=CC=C2
Canonical SMILES C1=CC=C(C=C1)COCC2=CC=CC=C2
Boiling Point 568 °F at 760 mm Hg (decomposes) (NTP, 1992)
298.0 °C
295-298 °C WITH DECOMP
Colorform COLORLESS LIQUID
VERY PALE YELLOW
Flash Point 275 °F (NTP, 1992)
275 DEG (135 °C) (CLOSED CUP)
Melting Point 38.3 °F (NTP, 1992)
3.6 °C
Mp 3-4 °
3-4°C

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